Cas no 33098-80-5 (acetanilide, 2',6'-dibromo-)

acetanilide, 2',6'-dibromo- structure
acetanilide, 2',6'-dibromo- structure
Product Name:acetanilide, 2',6'-dibromo-
CAS No:33098-80-5
MF:C8H7Br2NO
MW:292.955280542374
CID:917599
PubChem ID:36335
Update Time:2025-04-19

acetanilide, 2',6'-dibromo- Chemical and Physical Properties

Names and Identifiers

    • acetanilide, 2',6'-dibromo-
    • N-(2,6-dibromophenyl)acetamide
    • acetamide, N-(2,6-dibromophenyl)-
    • SCHEMBL21807836
    • BRN 1818691
    • 0-12-00-00659 (Beilstein Handbook Reference)
    • 33098-80-5
    • 2,6-Dibromoacetanilide
    • DTXSID90186761
    • DB-172571
    • Inchi: 1S/C8H7Br2NO/c1-5(12)11-8-6(9)3-2-4-7(8)10/h2-4H,1H3,(H,11,12)
    • InChI Key: PNLHXEUNINMJFM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1NC(C)=O)Br

Computed Properties

  • Exact Mass: 290.88941
  • Monoisotopic Mass: 290.88944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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